N-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-2-(4-methoxyphenyl)ethanesulfonamide

• IUPAC Name: N-[[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl]-2-(4-methoxyphenyl)ethanesulfonamide
• InChI: InChI=1S/C22H27N3O3S2/c1-28-19-8-6-17(7-9-19)12-15-30(26,27)23-16-18-10-13-25(14-11-18)22-24-20-4-2-3-5-21(20)29-22/h2-9,18,23H,10-16H2,1H3
• InChI Key: NGCBZBGLFNDWRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCS(=O)(=O)NCC2CCN(CC2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C22H27N3O3S2
• Molecular Weight: 445.6 g/mol
• CAS No.: 1797724-83-4

Description

N-((1-(benzo[d]thiazol-2-yl)piperidin-4-yl)methyl)-2-(4-methoxyphenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C22H27N3O3S2 and its molecular weight is 445.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Properties

• Antiallergic Agent Development: Sulfonamides with the benzo[d]thiazol-2-yl group, similar to the given compound, have been studied for their antiallergic properties. N-[4-[4-(1H-indol-3-yl)piperidinoalkyl]-2-thiazolyl]alkanesulfonamides, a related compound, showed preventive effects on systemic anaphylaxis in guinea pigs and led to the development of FK613 as a novel antiallergic agent (Shigenaga et al., 1993).

Synthesis and Characterization

• Synthesis and Biological Activity: Benzo[d]thiazol-2-yl derivatives have been synthesized and evaluated for various biological activities, including antimicrobial properties. For instance, the synthesis of 1-((benzo[d]thiazol-2-yl)methyl)-4,5-dihydro-3-methyl-N-phenyl-1H-pyrazol-5-imine and its derivatives revealed significant toxicity against bacteria, particularly with chlorine substituents (Uma et al., 2017).

Biochemical Evaluation

• Inhibition of Kynurenine 3-Hydroxylase: N-(4-Phenylthiazol-2-yl)benzenesulfonamides, structurally related to the compound , have been found to be high-affinity inhibitors of kynurenine 3-hydroxylase. These compounds have shown potential in blocking rat and gerbil kynurenine 3-hydroxylase and increasing kynurenic acid concentration, implying potential therapeutic applications in neuronal injury (Röver et al., 1997).

Radioligand Development

• PET Imaging of Cerebral Cannabinoid Receptor: The synthesis of certain derivatives, such as 1-(2,4-dichlorophenyl)-4-cyano-5-(4-methoxyphenyl)-N-(piperidin-1-yl)-1H-pyrazole-3-carboxamide, indicates the potential use of benzo[d]thiazol-2-yl derivatives as radioligands for PET imaging of cerebral cannabinoid receptors (Fan et al., 2006).

Metabolic Pathway Identification

• Metabolite Identification in Human Liver Microsomes: The study of metabolites of related compounds, such as KRO-105714, in human liver microsomes has provided insights into metabolic pathways and enzyme interactions. This research is crucial for understanding the therapeutic potential and safety of new compounds (Song et al., 2014).